4-hydroxy-N-(4-methoxyphenyl)-2-methyl-6-quinolinecarboxamide
Overview
Description
4-Hydroxy-N-(4-methoxyphenyl)-2-methyl-6-quinolinecarboxamide is a chemical compound belonging to the quinoline family, which has been studied for various pharmacological and chemical properties. Quinolines are heterocyclic aromatic organic compounds with interesting chemical and biological activities, making them significant in medicinal chemistry.
Synthesis Analysis
The synthesis of quinoline derivatives often involves complex reactions that yield compounds with significant biological activities. For instance, the one-pot reaction of 4-methoxyaniline with acryloyl chloride, using ionic liquids as catalysts, leads to the synthesis of 6-hydroxy-3,4-dihydro-2(1H)-quinolinone, a compound structurally related to our target molecule. This process highlights the importance of selecting appropriate catalysts and reaction conditions to achieve high yields and selectivity in quinoline synthesis (Yuan Jia-chen, 2014).
Molecular Structure Analysis
The crystallographic study of polymorphic modifications of a related 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide shows the significance of molecular structure in determining the physical properties and potential applications of these compounds. Such studies can reveal the stability, packing, and intermolecular interactions within the crystal lattice, essential for understanding the material's behavior in various conditions (S. Shishkina et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been found to affect the biosynthesis of chitin and β(1,3)glucan, components of the fungal cell wall .
Mode of Action
It’s known that the chemical reactivity and lipophilicity of similar compounds influence their antibacterial activity .
Biochemical Pathways
N-substituted maleimides, a class of compounds related to the one , have been found to affect the biosynthesis of chitin and β(1,3)glucan . These are key components of the fungal cell wall, suggesting that this compound may have antifungal properties.
Result of Action
Similar compounds have been found to have strong antifungal effects and cytostatic activity .
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-methyl-4-oxo-1H-quinoline-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c1-11-9-17(21)15-10-12(3-8-16(15)19-11)18(22)20-13-4-6-14(23-2)7-5-13/h3-10H,1-2H3,(H,19,21)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBGDMGFGXDCNQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C2=C(N1)C=CC(=C2)C(=O)NC3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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